Trimesitylphosphine
Overview
Description
Trimesitylphosphine (TMP) is an organophosphorus compound that is widely used in organic synthesis, particularly in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is a colorless liquid with a pungent odor, and is highly reactive, making it a useful reagent in a variety of chemical reactions. TMP is also used in the synthesis of a variety of compounds, including organometallic compounds, organosilicon compounds, and other organophosphorus compounds.
Scientific Research Applications
Non-metal Derivatives and Chemistry
- Overview: Trimesitylphosphine is notable for its bulkiness and shows typical chemistry of tertiary phosphines despite its size. It has a high basicity and significant electronic character, influencing its chemical behavior (Alyea & Malito, 1989).
Steric and Electronic Effects
- Coordination Chemistry: The steric bulk of this compound limits its coordination chemistry. It shows preferences for low coordination numbers with certain metals due to its large size, influencing reactions like cyclometallation (Alyea & Malito, 1987).
Radical Cation Reactivity
- Electrophilic Properties: Radical cations of this compound exhibit typical radical properties and require additional energy for altering their configuration. This aspect is studied through techniques like cyclic voltammetry (Zagumennov & Nikitin, 2003).
Structural Studies in Phosphine Complexes
- Molecular Structure Analysis: Research includes the synthesis and crystal structure analysis of dinitro(this compound)mercury(II) dimer. The study provides insights into the mercury coordination and phosphine ligand conformation (Alyea, Dias, Fergusson, & Parvez, 1979).
Safety and Hazards
Trimesitylphosphine should be handled with personal protective equipment/face protection. It should be used in a well-ventilated area. Contact with skin, eyes, or clothing should be avoided. Ingestion and inhalation should also be avoided .
- “Reactivity of Radical Cations of this compound” published in the Russian Journal of Electrochemistry .
- “Steric dominance of the facile cyclometallation of this compound” published in Transition Met Chem . These papers discuss the reactivity and properties of this compound and its radical cations. They provide valuable insights into the chemical behavior of this compound.
properties
IUPAC Name |
tris(2,4,6-trimethylphenyl)phosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H33P/c1-16-10-19(4)25(20(5)11-16)28(26-21(6)12-17(2)13-22(26)7)27-23(8)14-18(3)15-24(27)9/h10-15H,1-9H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDXDWPWXHTXJMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)P(C2=C(C=C(C=C2C)C)C)C3=C(C=C(C=C3C)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H33P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00369902 |
Source
|
| Record name | Trimesitylphosphine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00369902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
388.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
23897-15-6 |
Source
|
| Record name | Trimesitylphosphine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00369902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
